Methyl 7-amino-2-(4-methoxyphenyl)-3-oxo-2,3-dihydrothieno[3,2-c]pyridazine-6-carboxylate

• IUPAC Name: methyl 7-amino-2-(4-methoxyphenyl)-3-oxothieno[3,2-c]pyridazine-6-carboxylate
• InChI: InChI=1S/C15H13N3O4S/c1-21-9-5-3-8(4-6-9)18-11(19)7-10-13(17-18)12(16)14(23-10)15(20)22-2/h3-7H,16H2,1-2H3
• InChI Key: ACRLMNCKPSSYPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C=C3C(=N2)C(=C(S3)C(=O)OC)N
• Molecular Formula: C15H13N3O4S
• Molecular Weight: 331.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is likely to be quite complex. The presence of multiple rings and functional groups means that the compound could potentially exist in multiple isomeric forms. The exact structure would depend on the specific arrangement of these groups in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The amino group could potentially engage in reactions such as acylation or alkylation, while the carboxylate group could undergo reactions such as esterification or amidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as the size and shape of the molecule, the presence of polar groups, and the overall charge distribution would all influence properties such as solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Synthesis Techniques and Derivative Development

• Researchers have developed facile synthesis methods for novel compounds starting from methyl 2-(2-methoxy-2-oxoethyl)furan- and thiophene-3-carboxylate derivatives. These methods involve regiospecific conversion of ester functionalities to acids and subsequent reactions leading to the formation of various heterocyclic compounds, indicating a broad scope for chemical transformations and potential applications in medicinal chemistry (Koza et al., 2013).

Antitumor Activity Evaluation

• A study focused on the synthesis of novel methyl 7-[(hetero)arylamino]thieno[2,3-b]pyrazine-6-carboxylates showed that these compounds exhibit promising antitumor potential against several human tumor cell lines. Notably, the research highlighted structure-activity relationships and the lack of significant toxicity against non-tumor cell lines, suggesting these derivatives as potential candidates for cancer therapy (Rodrigues et al., 2021).

Chemical Properties and Reactions

• The chemical structure of a related compound, methyl 4-{[6-(4-bromophenyl)-3-oxo-2,3,4,5-tetrahydropyridazin-4-yl]methyl}benzoate, was analyzed, revealing its molecular conformation and interactions. This study provides insight into the structural characteristics of such compounds, which is essential for understanding their reactivity and potential applications in developing pharmacologically active molecules (Bortoluzzi et al., 2011).

Future Directions

Future research on this compound could involve exploring its potential biological activities, studying its physical and chemical properties in more detail, and developing methods for its synthesis.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with multiple receptors, suggesting a potential for broad-spectrum biological activities .

Mode of Action

Related compounds have been shown to bind with high affinity to multiple receptors, which could lead to a variety of biological responses .

Biochemical Pathways

Similar compounds have been associated with a variety of biological activities, suggesting that they may impact multiple biochemical pathways .

Result of Action

Related compounds have been associated with a variety of biological activities, suggesting that they may have diverse molecular and cellular effects .